Cas no 1375475-93-6 (2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide
• CAS No: 1375475-93-6
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5251585
• Update Time: 2025-09-27

2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide

• Inchi： 1S/C8H14O3S/c1-2-8(9)7-3-5-12(10,11)6-4-7/h2,7-9H,1,3-6H2
• InChI Key： XEUCCUBUHCZWRQ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C(C=C)O)C1

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 384.2±15.0 °C(Predicted)
• pka: 13.91±0.20(Predicted)

Additional information on 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide

Comprehensive Overview of 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide (CAS No. 1375475-93-6)

The compound 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide (CAS No. 1375475-93-6) is a specialized organic molecule with a unique thiopyran backbone, modified by a vinyl group and a sulfone moiety. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of the 1,1-dioxide group enhances its polarity, while the α-ethenyl substitution introduces reactivity for further derivatization. Researchers often explore this compound for its potential in designing novel drug candidates or functional materials due to its balanced hydrophilicity and lipophilicity.

In recent years, the demand for sulfone-containing compounds like 2H-Thiopyran-4-methanol derivatives has surged, driven by their applications in medicinal chemistry. The thiopyran core is known for its bioisosteric properties, often serving as a scaffold in kinase inhibitors or anti-inflammatory agents. A 2023 study highlighted its role in modulating enzyme activity, aligning with the growing trend of targeted drug discovery. Users frequently search for "thiopyran sulfone applications" or "CAS 1375475-93-6 solubility," reflecting practical concerns in lab workflows.

Synthetic routes to 2H-Thiopyran-4-methanol, α-ethenyltetrahydro-, 1,1-dioxide often involve oxidation of the corresponding sulfide or cyclization strategies. Optimizing yield and purity is a common challenge, as noted in forums discussing "sulfone synthesis troubleshooting." The compound’s tetrahydro segment improves stability, making it suitable for long-term storage—a key consideration for industrial buyers. Analytical techniques like NMR and HPLC are critical for quality control, with users often querying "CAS 1375475-93-6 NMR peaks."

Environmental and regulatory aspects are also trending topics. While not classified as hazardous, proper handling of sulfone derivatives is advised to avoid irritation. The compound’s biodegradability data remains limited, prompting searches like "thiopyran methanol environmental impact." Sustainable synthesis methods, such as catalytic oxidation, are gaining traction to align with green chemistry principles.

In material science, the vinyl group in α-ethenyltetrahydro-thiopyran enables polymerization or cross-linking, useful for creating specialty coatings. Patent databases reveal its use in photoresists, correlating with queries like "thiopyran-based polymers." Its 1,1-dioxide group further augments thermal stability, a feature highlighted in high-performance material forums.

Future research directions may explore 2H-Thiopyran-4-methanol analogs for electronic applications, given the rise of organic semiconductors. Searches for "conductive sulfone materials" underscore this interest. Collaborations between academia and industry could accelerate its adoption, addressing scalability challenges noted in recent conferences.